Cas no 4891-15-0 (Estramustinephosphate)

Estramustine phosphate, an estradiol analogue, is an anti microtubule chemotherapeutic agent with oral activity Conclusion: estramustine phosphate can depolymerize microtubules by binding to microtubule associated protein (map) and / or tubulin Conclusion: estramustine phosphate can interfere with mitosis, trigger cell death, and induce apoptosis, which can be used in cancer-related research such as prostate cancer
Estramustinephosphate structure
Estramustinephosphate structure
Product Name:Estramustinephosphate
CAS No:4891-15-0
Molecular Formula:C23H32NO6PCl2
Molecular Weight:520.38308
MDL:MFCD00869450
CID:45397
PubChem ID:259329

Estramustinephosphate Properties

Names and Identifiers

    • Estramustine phosphate
    • Estradiol 3-[bis(2-chloroethyl)carbamate] dihydrogen phosphate
    • (17beta)-Estra-1,3,5(10)-triene-3,17-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
    • [(8R,9S,13S,14S,17S)-13-methyl-17-phosphonooxy-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-3-yl] N,N-bis(2-chloroethyl)carbamate
    • A)-17-(phosphonooxy)estra-1,3,5(10)-trien-3-yl bis(2-chloroethyl)carbamate
    • Emcyt (free acid)
    • estra-1,3,5(10)-triene-3,17β-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
    • Estradiol,3-(bis(2-chloroethyl)carbamate) dihydrogen phosphate
    • Leo 299
    • LS 299
    • DTXCID4028593
    • Estra-1,5(10)-triene-3,17-diol (17.beta.)-, 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
    • NCGC00184995-01
    • BDBM50333645
    • Estra-1,3,5(10)-triene-3,17beta-diol 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogen phosphate)
    • EINECS 225-512-3
    • Estracyt
    • Estra-1,3,5(10)-triene-3,17beta-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
    • AC-1305
    • CAS-4891-15-0
    • DTXSID7048667
    • LS-299
    • AKOS025401368
    • Estra-1,3,5(10)-triene-3,17-diol (17beta)-, 3-(bis(2-chloroethyl)carbamate) 17-(dihydrogen phosphate)
    • EN300-19768168
    • HY-13627A
    • CS-0133861
    • CHEBI:68643
    • Tox21_113033
    • DB14674
    • ESTRAMUSTINE 17-(DIHYDROGEN PHOSPHATE) [MI]
    • NCGC00484900-01
    • SCHEMBL234749
    • MUZ9585Y7B
    • 4891-15-0
    • estramustine-phosphate
    • estra-1,3,5(10)-triene-3,17
    • NSC-89199
    • estra-1,3,5(10)-triene-3,17beta-diol3-[bis(2-chloroethyl)carbamate]17-(dihydrogenphosphate)
    • (8R,9S,13S,14S,17S)-13-Methyl-17-(phosphonooxy)-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-3-yl bis(2-chloroethyl)carbamate
    • ESTRAMUSTINE PHOSPHATE [WHO-DD]
    • Estramustine 17-(dihydrogen phosphate)
    • BRN 1898199
    • UNII-MUZ9585Y7B
    • NSC89199
    • {[(1S,3aS,3bR,9bS,11aS)-7-{[bis(2-chloroethyl)carbamoyl]oxy}-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]oxy}phosphonic acid
    • ADFOJJHRTBFFOF-RBRWEJTLSA-N
    • CHEMBL1756
    • AB01273936-01
    • (17beta)-17-(phosphonooxy)estra-1(10),2,4-trien-3-yl bis(2-chloroethyl)carbamate
    • NSC 89199
    • Q27137070
    • A-diol 3-[bis(2-chloroethyl)carbamate] 17-(dihydrogen phosphate)
    • Estradiol, 3-(bis(2-chloroethyl)carbamate) dihydrogen phosphate
    • Estradiol, 3-[bis(2-chloroethyl)carbamate] dihydrogen phosphate
    • MDL: MFCD00869450
    • InChIKey: ADFOJJHRTBFFOF-RBRWEJTLSA-N
    • Inchi: InChI=1S/C23H32Cl2NO6P/c1-23-9-8-18-17-5-3-16(31-22(27)26(12-10-24)13-11-25)14-15(17)2-4-19(18)20(23)6-7-21(23)32-33(28,29)30/h3,5,14,18-21H,2,4,6-13H2,1H3,(H2,28,29,30)/t18-,19-,20+,21+,23+/m1/s1
    • SMILES: ClCCN(C(OC1C=CC2[C@H]3CC[C@@]4([C@H](CC[C@H]4[C@@H]3CCC=2C=1)OP(=O)(O)O)C)=O)CCCl

Computed Properties

  • Exact Mass: 519.13400
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 519.134
  • Heavy Atom Count: 33
  • Complexity: 747
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: nothing
  • Surface Charge: 0
  • Topological Polar Surface Area: 96.3A^2

Experimental Properties

  • LogP: 5.29900
  • PSA: 106.11000
  • Refractive Index: 1.594
  • Boiling Point: 661.2°Cat760mmHg
  • Flash Point: 353.7°C
  • Density: 1.4

Estramustinephosphate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
Enamine
EN300-19768168-0.05g
4891-15-0
0.05g
$2755.0 2023-09-16
TRC
E262035-50mg
Estramustinephosphate
4891-15-0
50mg
255.00

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